Cas no 1805081-58-6 (5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1805081-58-6
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4838646
• Update Time: 2025-05-26

5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-6(18-9(13,14)15)5(17-2)3-16-7(4)8(10,11)12/h3H,1-2H3
• InChI Key： BQCFLVCVGVLZGS-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=CN=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1805081-58-6)

The compound 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1805081-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its application in the development of novel agrochemicals and pharmaceuticals. Researchers have demonstrated that the presence of trifluoromethyl groups enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for further investigation. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of specific enzymatic pathways, suggesting its utility in treating inflammatory diseases.

In addition to its pharmacological potential, recent synthetic methodologies have improved the efficiency of producing 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. A team at the University of California, Berkeley, developed a scalable, one-pot synthesis route that significantly reduces production costs and environmental impact. This breakthrough, detailed in a 2024 ACS Catalysis publication, underscores the compound's growing importance in industrial applications.

Further research has explored the compound's mechanism of action at the molecular level. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, which are critical for designing derivatives with enhanced properties. These findings, published in Chemical Science in early 2024, pave the way for tailored modifications to optimize its performance in specific applications.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing preclinical studies aim to address these gaps, with preliminary results indicating a favorable toxicity profile. The compound's versatility and unique chemical properties position it as a focal point for future research in drug discovery and material science.

In conclusion, 5-Methoxy-3-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1805081-58-6) represents a promising avenue for innovation in the chemical biology and pharmaceutical sectors. Continued research efforts are expected to unlock its full potential, offering new therapeutic and industrial solutions.